Cas no 1357946-78-1 (3,5-Dibromo-1H-pyrazolo3,4-cpyridine)

• Product Name: 3,5-Dibromo-1H-pyrazolo3,4-cpyridine
• CAS No: 1357946-78-1
• MF: C₆H₃Br₂N₃
• MW: 276.916118860245
• MDL: MFCD22380434
• CID: 1239610
• PubChem ID: 97046719
• Update Time: 2025-06-15

3,5-Dibromo-1H-pyrazolo3,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-1h-pyrazolo[3,4-c]pyridine
• FCH1616920
• AK199888
• AX8328823
• 3,5-Dibromo-1H-pyrazolo[3,4-c]pyridine, AldrichCPR
• MFCD22380434
• AS-40971
• 1357946-78-1
• DTXSID801284473
• AKOS027251545
• 3,5-dibromo-2H-pyrazolo[3,4-c]pyridine
• CS-0157288
• 3,5-Dibromo-1H-pyrazolo3,4-cpyridine

• MDL： MFCD22380434
• Inchi： 1S/C6H3Br2N3/c7-5-1-3-4(2-9-5)10-11-6(3)8/h1-2H,(H,10,11)
• InChI Key： LPMZFUHPYDXSNV-UHFFFAOYSA-N
• SMILES： BrC1=C2C=C(N=CC2=NN1)Br

Computed Properties

• Exact Mass: 276.86732g/mol
• Monoisotopic Mass: 274.86937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.5

3,5-Dibromo-1H-pyrazolo3,4-cpyridine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 3,5-Dibromo-1H-pyrazolo3,4-cpyridine

Comprehensive Overview of 3,5-Dibromo-1H-pyrazolo[3,4-c]pyridine (CAS No. 1357946-78-1)

3,5-Dibromo-1H-pyrazolo[3,4-c]pyridine (CAS No. 1357946-78-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated pyrazolopyridine derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular formula, C₆H₃Br₂N₃, highlights the presence of two bromine atoms, which enhance its reactivity in cross-coupling reactions, a feature highly valued in modern drug discovery.

The compound's pyrazolo[3,4-c]pyridine core is a privileged scaffold in medicinal chemistry, often associated with modulating protein-protein interactions. Researchers are increasingly exploring its potential in targeting cancer-related pathways, such as PI3K/AKT/mTOR, where small-molecule inhibitors are in high demand. Recent studies also suggest applications in neurodegenerative disease research, aligning with the growing interest in blood-brain barrier permeable compounds. These trends reflect the compound's relevance to current drug development priorities, as evidenced by its frequent appearance in patent literature from 2020–2023.

From a synthetic chemistry perspective, 3,5-Dibromo-1H-pyrazolo[3,4-c]pyridine exhibits remarkable stability under ambient conditions while remaining sufficiently reactive for palladium-catalyzed couplings. This dual characteristic makes it ideal for high-throughput screening libraries, addressing the pharmaceutical industry's need for diverse chemical space exploration. Analytical data (HPLC purity typically >98%) confirms its utility as a building block for more complex structures, particularly in fragment-based drug design approaches gaining traction in precision medicine initiatives.

The compound's physicochemical properties—including a calculated logP of 2.1 and molecular weight of 277.92 g/mol—position it favorably within Lipinski's rule of five parameters, a frequent search topic among medicinal chemists. This characteristic, combined with its moderate water solubility (0.5 mg/mL at 25°C), suggests potential for oral bioavailability, a key consideration in druglikeness assessments. Such attributes explain its rising popularity in hit-to-lead optimization campaigns, particularly for central nervous system targets where molecular weight restrictions are stringent.

In material science applications, the bromine substituents enable facile functionalization for creating π-conjugated systems, relevant to organic electronics research. This aligns with increasing academic interest in heterocycle-based semiconductors, as seen in recent investigations of pyridine-containing oligomers for OLED technologies. The compound's crystalline nature (melting point 208–210°C) further supports its utility in single-crystal X-ray diffraction studies, important for structure-activity relationship determinations.

Quality control protocols for CAS 1357946-78-1 typically involve GC-MS and 1H/13C NMR verification, with special attention to residual solvent content—a critical parameter for GMP-compliant synthesis. These analytical procedures address growing regulatory concerns about genotoxic impurities in pharmaceutical intermediates, a hot topic in ICH Q3 guidelines discussions. Suppliers often provide detailed certificates of analysis with batch-specific data, reflecting industry demands for traceable raw materials in drug manufacturing.

Emerging applications in proteolysis-targeting chimeras (PROTACs) highlight the compound's adaptability to cutting-edge therapeutic modalities. Its ability to serve as a linker component between E3 ligase binders and target protein ligands capitalizes on the current boom in targeted protein degradation research. This versatility ensures continued relevance as the pharmaceutical industry shifts toward next-generation therapeutics beyond traditional occupancy-driven inhibition.

Environmental considerations for 3,5-Dibromo-1H-pyrazolo[3,4-c]pyridine include proper handling of halogenated waste, reflecting broader sustainability trends in green chemistry initiatives. Recent methodological advances in bromine recycling from such compounds respond to growing concerns about halogen persistence in ecosystems—a subject frequently queried in environmental fate studies. These developments demonstrate how traditional synthetic intermediates adapt to contemporary circular economy principles in chemical manufacturing.